3-(2-Chlorobenzyloxy)-5-methylphenol

• Molecular Formula: C14H13ClO2
• Molecular Weight: 248.70 g/mol
• IUPAC Name: 3-[(2-chlorophenyl)methoxy]-5-methylphenol
• InChI: InChI=1S/C14H13ClO2/c1-10-6-12(16)8-13(7-10)17-9-11-4-2-3-5-14(11)15/h2-8,16H,9H2,1H3
• InChI Key: LYZHZTICZRADFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC2=CC=CC=C2Cl)O

Description

3-(2-Chlorobenzyloxy)-5-methylphenol is a useful research compound. Its molecular formula is C14H13ClO2 and its molecular weight is 248.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1.31 g (9.22 mmol) of orcinol monohydrate in 20 mL anhydrous N,N-dimethylformamide under a nitrogen atmosphere was added 220 mg (9.17 mmol) of NaH (100%). After 5 min, 1.30 mL (10.0 mmol) of 2-chlorobenzyl bromide was added. The reaction mixture was stirred for 2 h and then quenched with 1 N HCl. The reaction mixture was extracted into ethyl acetate (200 mL). The organic phase was washed with water (4×100 mL), dried (MgSO4), and concentrated in vacuo. Purification by flash chormatography (diethyl ether/hexane (50:50 to 100:0) gave 656 mg of the title compound as a glass. 1H-NMR (300 MHz, CDCl3) δ 7.54 (dd, 1 H, J=3, 7 Hz), 7.39 (dd, 1 H, J=3, 7 Hz), 7.2-7.3 (m, 2 H), 6.41 (s, 1 H), 6.29-6.30 (m, 2 H), 5.29 (s, 2 H), and 2.28 (s, 3 H).